Cas no 2138195-40-9 (sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate)

• Product Name: sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate
• CAS No: 2138195-40-9
• MF: C₆H₇F₂N₂NaO₂S
• MW: 232.183557748795
• CID: 6540867
• PubChem ID: 165864350
• Update Time: 2025-07-21

sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138195-40-9
• EN300-724308
• sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate

• Inchi： 1S/C6H8F2N2O2S.Na/c1-3-4(5(7)8)6(13(11)12)10(2)9-3;/h5H,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： SCSULIJTXPBTMM-UHFFFAOYSA-M
• SMILES： S(C1=C(C(F)F)C(C)=NN1C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 232.00939925g/mol
• Monoisotopic Mass: 232.00939925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate

Professional Introduction to Sodium 4-(Difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate (CAS No. 2138195-40-9)

Sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate (CAS No. 2138195-40-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole sulfinate class, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of a difluoromethyl group in its molecular structure enhances its pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The chemical structure of sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate consists of a pyrazole core substituted with a sulfinate group at the 5-position and a difluoromethyl group at the 4-position. The two methyl groups at the 1 and 3 positions contribute to the steric and electronic properties of the molecule, influencing its interactions with biological targets. This unique structural arrangement has been hypothesized to contribute to its potential role in modulating various biological pathways.

In recent years, there has been growing interest in the development of novel sulfinate derivatives as pharmacological agents. Sulfinate groups are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a difluoromethyl group into the pyrazole scaffold has been shown to enhance the metabolic stability and binding affinity of these compounds, making them more suitable for therapeutic use.

One of the most compelling aspects of sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in generating novel drug candidates that target specific diseases or conditions. For instance, studies have suggested that derivatives of this compound may have inhibitory effects on certain enzymes involved in cancer progression, making them attractive for further development as chemotherapeutic agents.

The synthesis of sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the sulfinate group typically involves nucleophilic substitution reactions, while the attachment of the difluoromethyl group often requires specialized fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

Recent advancements in computational chemistry have also contributed to our understanding of sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate's behavior. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These insights are crucial for designing experiments aimed at optimizing its pharmacological properties and evaluating its potential as a drug candidate.

The pharmacological profile of sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate is still under active investigation. Preliminary studies have suggested that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in various diseases. These findings are particularly intriguing given the increasing importance of targeted therapies in modern medicine. The compound's ability to modulate enzyme activity could make it a valuable tool for developing treatments against conditions such as cancer, inflammation, and neurodegenerative disorders.

In conclusion, sodium 4-(difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-sulfinate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of its properties continues to grow, so too does the likelihood that it will play a role in the discovery and development of new drugs that improve human health.